Tert-butyl 5-bromo-1-methyl-1H-pyrazol-3-ylcarbamate

• IUPAC Name: tert-butyl N-(5-bromo-1-methylpyrazol-3-yl)carbamate
• InChI: InChI=1S/C9H14BrN3O2/c1-9(2,3)15-8(14)11-7-5-6(10)13(4)12-7/h5H,1-4H3,(H,11,12,14)
• InChI Key: ZCHBFOBCVXDLRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NN(C(=C1)Br)C
• Molecular Formula: C9H14BrN3O2
• Molecular Weight: 276.13 g/mol

Description

Tert-butyl 5-bromo-1-methyl-1H-pyrazol-3-ylcarbamate, also known as TB5MPC, is a synthetic compound that has been used in various scientific research projects. TB5MPC is a derivative of pyrazole, which is a five-membered heterocyclic aromatic compound containing nitrogen and carbon atoms. TB5MPC is a colorless, odorless solid that is soluble in a variety of organic solvents. It is commercially available in the form of a powder or a solution.

Scientific Research Applications

Synthesis and Chemical Properties

Tert-butyl 5-bromo-1-methyl-1H-pyrazol-3-ylcarbamate is involved in various synthetic pathways and chemical reactions, contributing significantly to the field of organic synthesis. Bobko et al. (2012) developed a novel synthesis method for 5-amino-3-bromo-1-(tert-butyl)-1H-pyrazole-4-carbonitrile, a versatile intermediate for preparing 5-amino-3-aryl-1-(tert-butyl)-1H-pyrazole-4-carboxamides, highlighting the compound's role in generating structurally diverse molecules efficiently (Bobko et al., 2012). Similarly, González et al. (2013) studied the reactivity of tert-butyl N-ethynyl-N-phenylcarbamate in 1,3-dipolar cycloaddition with C-carboxymethyl-N-phenylnitrilimine, demonstrating the compound's versatility in synthesizing pyrazole derivatives with high regioselectivity and potential for further functionalization (González et al., 2013).

Crystal Structure and Molecular Analysis

The compound also plays a crucial role in the study of crystal structures and molecular interactions. Castillo et al. (2009) discovered unexpected isomorphisms and hydrogen-bonded supramolecular structures in several 5-benzylamino-3-tert-butyl-1-phenyl-1H-pyrazoles, indicating the compound's significance in understanding molecular architectures and intermolecular forces (Castillo et al., 2009).

Spectroscopic and Theoretical Studies

Cuenú et al. (2019) performed both experimental and theoretical studies on new Schiff bases, including (E)-2-{[(5-(tert-butyl)-1H-pyrazol-3-yl)imino]methyl}phenol, to analyze their molecular geometry, vibrational frequencies, and chemical shifts, demonstrating the compound's utility in advanced spectroscopic and computational chemistry (Cuenú et al., 2019). Similarly, Tamer et al. (2016) synthesized 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine and performed a comprehensive spectroscopic characterization along with density functional theory calculations, highlighting the compound's importance in understanding molecular stability and electronic properties (Tamer et al., 2016).

Applications in Catalysis and Ligand Design

The compound's derivatives have been used in catalysis and ligand design, showing its potential in facilitating and optimizing chemical reactions. Pollock et al. (2014) discussed the use of tert-butyl as a protective group in pyrazole chemistry, indicating its utility in simplifying complex synthetic pathways and improving yield and selectivity (Pollock et al., 2014).